Cas no 63978-13-2 (1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-)

• Product Name: 1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
• CAS No: 63978-13-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 504187
• PubChem ID: 45840
• Update Time: 2025-04-19

1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
• 4-(3-methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)butanal
• 8-Butyryl-3-methyl-3,8-diazabicyclo[3.2.1]octane
• 63978-13-2
• BRN 0609470
• DTXSID40981460
• 8-Butyryl-3-methyl-3,8-diazabicyclo(3.2.1)octane
• 3,8-DIAZABICYCLO(3.2.1)OCTANE, 8-BUTYRYL-3-METHYL-

• Inchi： 1S/C11H20N2O/c1-12-8-10-4-5-11(9-12)13(10)6-2-3-7-14/h7,10-11H,2-6,8-9H2,1H3
• InChI Key： QBIRHXLZDJKXRU-UHFFFAOYSA-N
• SMILES： O=CCCCN1C2CN(C)CC1CC2

Computed Properties

• Exact Mass: 196.1577
• Monoisotopic Mass: 196.157563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 0.5

Experimental Properties

• Density: 1.017
• Boiling Point: 301.3°C at 760 mmHg
• Flash Point: 122°C
• Refractive Index: 1.495
• PSA: 23.55